Cas no 941963-56-0 (N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide)

• Product Name: N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide
• CAS No: 941963-56-0
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 5461133
• Update Time: 2025-10-23

N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-methoxybenzyl)-N2-(4-methyl-2-nitrophenyl)oxalamide
• N-[(3-methoxyphenyl)methyl]-N'-(4-methyl-2-nitrophenyl)oxamide
• N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide

• Inchi： 1S/C17H17N3O5/c1-11-6-7-14(15(8-11)20(23)24)19-17(22)16(21)18-10-12-4-3-5-13(9-12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： PWMYROAZPFAEBN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC(C(NC1C=CC(C)=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 3
• Topological Polar Surface Area: 113

Additional information on N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide

Recent Advances in the Study of N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS: 941963-56-0)

In recent years, the compound N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS: 941963-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with cellular targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have demonstrated that 941963-56-0 exhibits selective inhibition of certain kinases, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest its potential utility as a lead compound in the development of novel anticancer agents. Furthermore, its ability to modulate inflammatory responses has opened new avenues for research in autoimmune diseases and chronic inflammation.

Another significant advancement is the optimization of the synthetic route for 941963-56-0, which has improved yield and purity, facilitating further pharmacological evaluations. Researchers have also explored its structure-activity relationship (SAR), leading to the identification of key functional groups that enhance its bioactivity and reduce off-target effects. These insights are crucial for the design of next-generation derivatives with improved efficacy and safety profiles.

In addition to its therapeutic potential, recent studies have investigated the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data indicate favorable oral bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, challenges such as potential toxicity and drug-drug interactions remain to be addressed in future studies.

Overall, the latest research on N'-(3-methoxyphenyl)methyl-N-(4-methyl-2-nitrophenyl)ethanediamide (941963-56-0) underscores its versatility and potential as a multifaceted therapeutic agent. Continued exploration of its biological activities and optimization of its chemical properties will be critical in translating these findings into clinical applications. The compound represents a promising avenue for the development of innovative treatments for a range of diseases, highlighting the importance of ongoing research in this area.